N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(p-tolyl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C24H32N2O4S/c1-17(2)12-13-26-21-11-10-20(14-22(21)30-16-24(4,5)23(26)27)25-31(28,29)15-19-8-6-18(3)7-9-19/h6-11,14,17,25H,12-13,15-16H2,1-5H3
• InChI Key: ZEKFZFYIBLTSIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CCC(C)C
• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol
• CAS No.: 922022-75-1

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-(p-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C24H32N2O4S and its molecular weight is 444.59. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthesis Studies

• Polycyclic Systems with Benzodiazepine and Isoindolinone Fragments : A novel fused pentacyclic system, integrating the 1,4-benzodiazepine and isoindolinone fragments, was synthesized, providing a platform for potential pharmacological compounds and structural studies (Ukhin et al., 2011).
• Benzimidazole-Oxazepine Hybrids : Synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids showcased potential applications in molecular electronics, especially as candidates for nonlinear optical (NLO) materials (Almansour et al., 2016).

Photophysical Properties

• Novel Fused Oxazapolycyclic Skeletons : Structures like dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, representative of pyrrole-fused dibenzo[b,f][1, 4]oxazepines, demonstrated strong blue emission in dichloromethane, indicating potential applications in organic light-emitting diodes (OLEDs) and other photophysical applications (Petrovskii et al., 2017).

Chemoselectivity and Reactivity

• Chemoselectivity in 1,3‐dipolar Cycloadditions : Investigation of the chemoselectivity of CS dipolarophiles in 1,3‐dipolar cycloaddition reactions provided insights into the reactivity and potential synthetic routes for designing and synthesizing complex molecular architectures (Azzouzi et al., 2005).

Material Science and Polymer Research

• High Molecular Weight Polybenzoxazoles : Studies on the synthesis of high molecular weight polybenzoxazoles in polyphosphoric acid (PPA) revealed the significance of P2O5 content in achieving high molecular weights, indicating applications in high-performance materials (Kim et al., 2005).